Cas no 2375259-15-5 (1-Aminobicyclo[2.2.1]heptane-2,3-diol)

• Product Name: 1-Aminobicyclo[2.2.1]heptane-2,3-diol
• CAS No: 2375259-15-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6441475
• PubChem ID: 165744592
• Update Time: 2025-06-29

1-Aminobicyclo[2.2.1]heptane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• EN300-7441673
• 2375259-15-5
• 1-aminobicyclo[2.2.1]heptane-2,3-diol
• 1-Aminobicyclo[2.2.1]heptane-2,3-diol

• Inchi： 1S/C7H13NO2/c8-7-2-1-4(3-7)5(9)6(7)10/h4-6,9-10H,1-3,8H2
• InChI Key： OEHRQDYVNUYIIK-UHFFFAOYSA-N
• SMILES： OC1C(C2CCC1(C2)N)O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 66.5Ų

Additional information on 1-Aminobicyclo[2.2.1]heptane-2,3-diol

1-Aminobicyclo[2.2.1]heptane-2,3-diol: A Comprehensive Overview

The compound 1-Aminobicyclo[2.2.1]heptane-2,3-diol (CAS No: 2375259-15-5) is a unique bicyclic amine derivative with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its rigid bicyclo[2.2.1]heptane framework, which provides a stable structure for diverse functional groups. The presence of both an amino group and two hydroxyl groups on the same bicyclic system makes it a versatile molecule with applications in drug design, materials science, and catalysis.

Recent studies have highlighted the importance of bicyclic amines in medicinal chemistry due to their ability to mimic the complex structures of natural products. The bicyclo[2.2.1]heptane system, in particular, has been extensively studied for its role in creating bioactive molecules with improved pharmacokinetic properties. For instance, researchers have explored the use of 1-Aminobicyclo[2.2.1]heptane-2,3-diol as a scaffold for developing novel antibiotics and anticancer agents.

The synthesis of 1-Aminobicyclo[2.2.1]heptane-2,3-diol involves a multi-step process that combines ring-forming reactions and functional group transformations. One common approach is the use of cycloaddition reactions followed by selective oxidation to introduce the hydroxyl groups. This method ensures high yields and excellent stereocontrol, which are critical for maintaining the compound's bioactivity.

In terms of applications, bicyclic diols like 1-Aminobicyclo[2.2.1]heptane-2,3-diol have shown promise in asymmetric catalysis due to their ability to act as chiral ligands or catalysts in enantioselective reactions. Recent advancements in this area have demonstrated the use of this compound in the synthesis of complex organic molecules with high enantioselectivity.

Furthermore, the presence of both amino and hydroxyl groups in 1-Aminobicyclo[2.2.1]heptane-2,3-diol makes it an ideal candidate for click chemistry applications. Click reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), have been employed to modify this compound for use in drug delivery systems and bioconjugation studies.

Recent research has also focused on the biological evaluation of bicyclic diols like 1-Aminobicyclo[2.2.1]heptane-2,3-diol as potential inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. For example, studies have shown that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), making it a potential lead compound for Alzheimer's disease therapeutics.

In conclusion, 1-Aminobicyclo[2.2.1]heptane-